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Compound of Interest

Compound Name: Armepavine

CAS No.: 524-20-9

Cat. No.: B1667601

Get Quote

Abstract & Introduction
Armepavine (C₁₉H₂₃NO₃) is a bioactive benzylisoquinoline alkaloid predominantly isolated

from Nelumbo nucifera (Lotus). It has garnered significant research interest due to its potent

anti-inflammatory, anti-fibrotic, and immunomodulatory properties.[1] Specifically, Armepavine
has been shown to inhibit NF-κB and MAPK signaling pathways and suppress T-cell activation.

[2]

However, like many alkaloids, Armepavine exhibits poor aqueous solubility, presenting a

challenge for reproducible cell culture experiments. Improper solubilization can lead to micro-

precipitation in culture media, resulting in inconsistent dosing, false-negative results, or

physical cellular stress.

This guide provides a standardized, field-proven protocol for dissolving, storing, and applying

Armepavine in cell culture systems, ensuring maximum bioavailability and experimental rigor.
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Before handling, verify the specific form of Armepavine (free base vs. salt) as this alters the

Molecular Weight (MW) and solubility profile.

Property Data Notes

Compound Name Armepavine

Also known as (S)-Armepavine

or (R)-Armepavine depending

on chirality.

CAS Number 524-20-9
Verify against your supplier's

CoA.

Molecular Weight 313.39 g/mol
Use this exact value for

Molarity calculations.

Formula C₁₉H₂₃NO₃

Solubility (DMSO) ≥ 60 mg/mL (~190 mM) Recommended solvent.

Solubility (Ethanol) Soluble

Viable alternative, but higher

volatility can alter

concentration over time.

Solubility (Water) Insoluble / Poor
Do not attempt to dissolve

directly in media or water.

Appearance White to off-white powder

Stock Solution Preparation Protocol
Objective: Prepare a sterile, high-concentration Master Stock (typically 10 mM or 50 mM) in

Dimethyl Sulfoxide (DMSO) for long-term storage.

Materials Required[3][4][5][6][7][8][9][10][11]
Armepavine powder (stored at -20°C).[3]

Anhydrous DMSO (Cell Culture Grade, ≥99.9%).

Vortex mixer.
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Ultrasonic bath (Sonicator).

0.22 µm PTFE (Polytetrafluoroethylene) or Nylon syringe filters. (Do NOT use Cellulose

Acetate, as DMSO dissolves it).

Sterile, amber microcentrifuge tubes (1.5 mL).

Step-by-Step Procedure
Equilibration: Allow the Armepavine vial to warm to room temperature before opening. This

prevents condensation from forming on the hygroscopic powder.

Weighing: Accurately weigh the powder. For example, weigh 3.13 mg of Armepavine.

Calculation: Calculate the volume of DMSO required to achieve a 10 mM stock

concentration.

Formula: Volume (mL) = Mass (mg) / [MW ( g/mol ) × Concentration (M)]

Example:

DMSO.

Dissolution: Add the calculated volume of sterile DMSO to the vial.

Agitation: Vortex vigorously for 30 seconds. If visible particles remain, sonicate in a water

bath at room temperature for 5–10 minutes. The solution must be completely clear and

colorless.

Sterilization: Although DMSO is bacteriostatic, filtration is recommended for sensitive lines.

Pass the solution through a 0.22 µm PTFE filter into a sterile tube.

Aliquoting: Dispense into small aliquots (e.g., 20–50 µL) to avoid repeated freeze-thaw

cycles.

Storage: Store at -80°C (stable for ~1 year) or -20°C (stable for ~3-6 months). Protect from

light.[2][4]
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Workflow Visualization
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Figure 1: Workflow for preparing a sterile 10 mM Armepavine Master Stock.

Cell Culture Application & Dilution Strategy[4][11]
[12][13]
Critical Rule: The final concentration of DMSO in the culture well must remain < 0.1% (v/v) to

avoid solvent toxicity, which can mask the effects of Armepavine.

Preparation of Working Solutions (Serial Dilution)
Do not add the 10 mM stock directly to the cell media if the required volume is too small to

pipette accurately (e.g., < 1 µL). Instead, create an intermediate dilution.

Scenario: You want to treat cells with 10 µM Armepavine in 2 mL of media.

Intermediate Stock (100x): Dilute the 10 mM Master Stock 1:10 in fresh DMSO or PBS (if

immediate use) to create a 1 mM solution.

Note: If diluting into PBS/Media at this step, ensure the compound does not precipitate.

For Armepavine, keeping the intermediate step in DMSO is safer.

Final Dilution: Add the 1 mM intermediate directly to the culture media.

Target: 10 µM.

Dilution Factor: 1:100.

Volume Calculation: Add 20 µL of 1 mM stock to 1.98 mL of media.

Final DMSO Concentration: 1% (This is too high for many cells).
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Optimized Strategy (Direct Dilution for Low Concentration): To achieve 10 µM with <0.1%

DMSO, you need a 10 mM stock diluted 1:1000.

Add 2 µL of 10 mM Master Stock into 2 mL of warm culture media.

Vortex immediately to disperse.

Final DMSO: 0.1% (Safe).[5]

Vehicle Control
You must run a "Vehicle Control" well containing only DMSO at the same concentration as your

treatment wells (e.g., 0.1% DMSO). This validates that any observed effect is due to

Armepavine, not the solvent.

Dose-Response Table (Example)
Assuming a 10 mM Master Stock and 2 mL Media Volume:

Target Conc.
[2][6][7][4][8]
[9] (µM)

Volume of 10
mM Stock (µL)

Volume of
Media (mL)

Final DMSO % Status

100 µM 20 µL 1.98 mL 1.0%

Caution: High

DMSO toxicity

risk.

10 µM 2 µL 2.00 mL 0.1% Optimal.

1 µM 0.2 µL* 2.00 mL 0.01%

Pipetting error

risk. Use serial

dilution.

For 1 µM, prepare a 1 mM intermediate stock in DMSO, then add 2 µL of that to 2 mL media.

Biological Mechanism & Context[1][2][8][9][13][16]
Understanding the pathway helps in designing downstream assays (e.g., Western Blot for p-

p65 or qPCR for TNF-α). Armepavine acts primarily as an immunomodulator and anti-fibrotic
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agent.

Key Mechanisms:

NF-κB Inhibition: Blocks the phosphorylation of IκBα, preventing the nuclear translocation of

p65.

MAPK Suppression: Inhibits phosphorylation of ERK1/2, p38, and JNK.[10]

TGF-β/Smad: Downregulates TGF-β1 expression, reducing collagen deposition (anti-

fibrotic).
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Figure 2: Mechanistic action of Armepavine inhibiting inflammatory and fibrotic signaling

cascades.

Troubleshooting Guide
Issue Possible Cause Solution

Precipitation in Media
Concentration too high or rapid

addition.

1. Vortex media while adding

the stock.2. Warm media to

37°C before addition.3. Do not

exceed 100 µM in aqueous

media.

Cytotoxicity in Controls DMSO concentration > 0.1%.

Reduce final DMSO

concentration. Ensure Vehicle

Control cells look healthy.

Inconsistent Results
Hygroscopic powder or

degradation.

1. Store powder with

desiccant.2. Use fresh aliquots

(avoid freeze-thaw).3. Protect

stock from light.[2][4]

Filter Clogging
Filter membrane

incompatibility.

Ensure you are using PTFE or

Nylon. Do not use PVDF or

Cellulose Acetate for

concentrated DMSO.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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